Methyl 2-(prop-2-en-1-yloxy)benzoate
Overview
Description
“Methyl 2-(prop-2-en-1-yloxy)benzoate” is a chemical compound with the molecular formula C11H12O3 . It has a molecular weight of 192.21 .
Molecular Structure Analysis
The molecular structure of “Methyl 2-(prop-2-en-1-yloxy)benzoate” is represented by the InChI code1S/C11H10O3/c1-3-8-14-10-7-5-4-6-9 (10)11 (12)13-2/h1,4-7H,8H2,2H3
. This indicates that the molecule consists of a benzene ring substituted with a methoxy group and a prop-2-en-1-yloxy group.
Scientific Research Applications
Botanical Insecticide:
Methyl 2-(prop-2-en-1-yloxy)benzoate has garnered attention as a promising botanical insecticide. It occurs naturally as a metabolite in plants, and its odor acts as an attractant for certain insects. Since 2016, numerous studies have demonstrated its efficacy against various agricultural, stored product, and urban insect pests .
Enantioselective Catalysis:
Researchers have explored the enantioselective aminomethylation of 1-(benzyloxy)propan-2-one using 4-methyl-2-[(prop-2-en-1-yl)oxy]aniline in aqueous medium. Pseudoephedrine serves as a chiral catalyst, leading to the formation of optically pure amino keto ethers of the aromatic series. This application highlights the compound’s potential in asymmetric synthesis .
Safety and Hazards
While specific safety and hazard information for “Methyl 2-(prop-2-en-1-yloxy)benzoate” is not available, similar compounds have been classified as hazardous according to the 2012 OSHA Hazard Communication Standard . They may pose risks such as skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity .
Future Directions
The future directions for research on “Methyl 2-(prop-2-en-1-yloxy)benzoate” could involve further exploration of its synthesis, reactivity, and potential applications. As it is a specialty product for proteomics research applications , it may have potential uses in biochemical and medical research.
properties
IUPAC Name |
methyl 2-prop-2-enoxybenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c1-3-8-14-10-7-5-4-6-9(10)11(12)13-2/h3-7H,1,8H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYESKJGWJSTNGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1OCC=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90278317 | |
Record name | methyl 2-(prop-2-en-1-yloxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90278317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(prop-2-en-1-yloxy)benzoate | |
CAS RN |
6282-42-4 | |
Record name | NSC7008 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7008 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | methyl 2-(prop-2-en-1-yloxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90278317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.